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Compound of Interest

Compound Name: Calcium superoxide

Cat. No.: B1260622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula, structure,

and synthesis of calcium superoxide, a compound of interest for its potential applications in

various scientific fields.

Molecular Formula and Physicochemical Properties
Calcium superoxide is an inorganic compound with the molecular formula Ca(O₂)₂, also

represented as CaO₄. It consists of a calcium cation (Ca²⁺) and two superoxide anions (O₂⁻).

The molecular weight of calcium superoxide is approximately 104.08 g/mol .

Table 1: Physicochemical Properties of Calcium Superoxide

Property Value Reference

Molecular Formula Ca(O₂)₂ or CaO₄ [1][2][3]

Molecular Weight 104.08 g/mol [3]

CAS Number 12133-35-6 [2]

Appearance Yellowish solid
Inferred from synthesis
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Molecular Structure and Crystallographic Data
The crystal structure of calcium superoxide has been predicted to be a trigonal system with

the space group P-3m1. This structure is analogous to that of Calaverite (AuTe₂). In this

arrangement, the calcium ion is coordinated with six oxygen atoms from the superoxide anions.

Table 2: Crystallographic Data for Calcium Superoxide (Predicted)

Parameter Value Reference

Crystal System Trigonal [1]

Space Group P-3m1 (No. 164) [1]

a 3.69 Å [1]

b 3.69 Å [1]

c 3.55 Å [1]

α 90° [1]

β 90° [1]

γ 120° [1]

Ca-O Bond Length 2.36 Å [1]

Note: The crystallographic data presented is based on computational predictions from the

Materials Project and awaits full experimental confirmation. Many literature sources

ambiguously refer to "CaO₂," which often pertains to calcium peroxide rather than calcium
superoxide.

Experimental Protocols
Synthesis of Calcium Superoxide from Calcium
Peroxide Diperoxyhydrate
A prominent method for synthesizing calcium superoxide involves the controlled thermal

decomposition of calcium peroxide diperoxyhydrate (CaO₂·2H₂O₂) under vacuum.[4][5][6][7]
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Materials:

Calcium peroxide diperoxyhydrate (CaO₂·2H₂O₂)

Dry inert gas (e.g., nitrogen or argon)

Liquid nitrogen

Equipment:

Vacuum chamber

Container with a large surface area

Support structure with coolant circulation capabilities

Vacuum pump

Cold trap or condensing surface

Temperature control system

Procedure:

Spread a thin layer of calcium peroxide diperoxyhydrate onto the surface of a container. The

recommended surface area is between 18 to 300 cm² per gram of the starting material.

Place the container within a vacuum chamber on a support structure that allows for

temperature control via a circulating coolant.

Partially evacuate the vacuum chamber.

Carefully raise the temperature of the calcium peroxide diperoxyhydrate to a range of 0°C to

40°C.

Maintain the selected temperature and a partial vacuum. The disproportionation reaction will

proceed, yielding calcium superoxide, calcium hydroxide, oxygen, and water.
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Continuously remove the water vapor as it forms. This can be achieved by sweeping the

reaction chamber with a slow stream of a dry inert gas and/or by condensing the water on a

cold surface (e.g., a liquid nitrogen cold trap).

Once the reaction is complete, backfill the chamber with a dry inert gas to return to

atmospheric pressure.

The resulting solid product is the calcium superoxide.

Characterization
X-ray Diffraction (XRD): Powder X-ray diffraction is a primary technique for identifying the

crystalline phases in the product and determining the lattice parameters. The sample should be

handled in an inert atmosphere to prevent reaction with atmospheric moisture and carbon

dioxide. The resulting diffraction pattern can be compared with theoretical patterns to confirm

the presence of the desired calcium superoxide phase.[8][9][10][11]

Vibrational Spectroscopy (FTIR/Raman): Infrared and Raman spectroscopy can be used to

identify the vibrational modes of the superoxide anion (O₂⁻) in the product. The NIST

Chemistry WebBook reports vibrational modes for CaO₄ at approximately 494.4 cm⁻¹ and

449.5 cm⁻¹.[2] These characteristic peaks can help confirm the formation of calcium
superoxide.

Visualizations
Caption: A simplified 2D representation of the coordination environment around a central

calcium atom in the predicted crystal structure of calcium superoxide.
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Caption: Experimental workflow for the synthesis of calcium superoxide from calcium

peroxide diperoxyhydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1260622?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

